Cas no 2171798-12-0 (tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate
• CAS No: 2171798-12-0
• MF: C₂₀H₃₈N₂O₃
• MW: 354.527326107025
• CID: 5999832
• PubChem ID: 165735682
• Update Time: 2025-08-03

tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate
• 2171798-12-0
• EN300-1646326

• Inchi： 1S/C20H38N2O3/c1-16(2,3)25-15(23)22-10-8-9-19(21,14-22)20(24)12-17(4,5)11-18(6,7)13-20/h24H,8-14,21H2,1-7H3
• InChI Key： RKIPZKHOTWGQMH-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)CC(C)(C)C1)C1(CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 354.28824308g/mol
• Monoisotopic Mass: 354.28824308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate (CAS No. 2171798-12-0)

Ter-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate, with the CAS number 2171798-12-0, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and therapeutic development.

The molecular structure of tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate is characterized by its complex arrangement of functional groups. The presence of a tert-butyl group and a piperidine ring provides the molecule with enhanced stability and bioavailability, which are critical factors in pharmaceutical applications. Additionally, the 1-hydroxy group and the 3,3,5,5-tetramethylcyclohexyl moiety contribute to its distinctive chemical profile, enabling it to interact with biological targets in a highly specific manner.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. Tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate has been studied for its potential role in this area. Its structural features suggest that it may be capable of interacting with receptors and enzymes involved in neurotransmission, potentially offering therapeutic benefits for conditions such as depression and anxiety.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The versatility of its molecular framework allows chemists to modify specific regions while retaining its core pharmacological properties. This flexibility is particularly valuable in drug design, where achieving the right balance between efficacy and safety is paramount.

Recent studies have also explored the synthetic pathways for producing tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate. Researchers have focused on optimizing reaction conditions to improve yield and purity while minimizing byproducts. Advances in synthetic methodologies have enabled the efficient production of this compound on a larger scale, facilitating further research and development.

The pharmacokinetic properties of tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate are another area of active investigation. Understanding how the body processes this compound is essential for determining its potential as a therapeutic agent. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are favorable for drug development.

In addition to its pharmaceutical applications, tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate has shown promise in other areas of research. For instance, it has been used as an intermediate in the synthesis of more complex molecules with potential industrial applications. Its unique structural features make it a valuable building block for chemists working on innovative materials and formulations.

The future prospects for tert-butyl 3-amino-3-(1-hydroxy-3,3,5,5-tetramethylcyclohexyl)piperidine-1-carboxylate are bright. Ongoing research aims to uncover new therapeutic uses and optimize its synthesis for industrial-scale production. As our understanding of biological systems continues to evolve，this compound is likely to play an increasingly important role in both academic research and commercial applications.

In conclusion，tert-butyl 3-amino-3-(1-hydroxy-3，３，５，５-tetramethylcyclohexyl)piperidine-l-carboxylic acid (CAS No. 2171798120) is a multifaceted compound with significant potential in pharmaceuticals and beyond. Its unique structure，favorable pharmacokinetic properties，and versatility as a synthetic intermediate make it a compelling subject of study for researchers worldwide。